Di(tert-butyl) 4-hydroxy-4-methyl-2-(4-nitrophenyl)-6-oxo-1,3-cyclohexanedicarboxylate
Di(tert-butyl) 4-hydroxy-4-methyl-2-(4-nitrophenyl)-6-oxo-1,3-cyclohexanedicarboxylate
Brand Name:
Vulcanchem
CAS No.:
500002-64-2
VCID:
VC0352412
InChI:
InChI=1S/C23H31NO8/c1-21(2,3)31-19(26)17-15(25)12-23(7,28)18(20(27)32-22(4,5)6)16(17)13-8-10-14(11-9-13)24(29)30/h8-11,16-18,28H,12H2,1-7H3
SMILES:
CC1(CC(=O)C(C(C1C(=O)OC(C)(C)C)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC(C)(C)C)O
Molecular Formula:
C23H31NO8
Molecular Weight:
449.5g/mol
Di(tert-butyl) 4-hydroxy-4-methyl-2-(4-nitrophenyl)-6-oxo-1,3-cyclohexanedicarboxylate
CAS No.: 500002-64-2
Main Products
VCID: VC0352412
Molecular Formula: C23H31NO8
Molecular Weight: 449.5g/mol
CAS No. | 500002-64-2 |
---|---|
Product Name | Di(tert-butyl) 4-hydroxy-4-methyl-2-(4-nitrophenyl)-6-oxo-1,3-cyclohexanedicarboxylate |
Molecular Formula | C23H31NO8 |
Molecular Weight | 449.5g/mol |
IUPAC Name | ditert-butyl 4-hydroxy-4-methyl-2-(4-nitrophenyl)-6-oxocyclohexane-1,3-dicarboxylate |
Standard InChI | InChI=1S/C23H31NO8/c1-21(2,3)31-19(26)17-15(25)12-23(7,28)18(20(27)32-22(4,5)6)16(17)13-8-10-14(11-9-13)24(29)30/h8-11,16-18,28H,12H2,1-7H3 |
Standard InChIKey | RRLRTYLZAZPELC-UHFFFAOYSA-N |
SMILES | CC1(CC(=O)C(C(C1C(=O)OC(C)(C)C)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC(C)(C)C)O |
Canonical SMILES | CC1(CC(=O)C(C(C1C(=O)OC(C)(C)C)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC(C)(C)C)O |
PubChem Compound | 2890753 |
Last Modified | Nov 11 2021 |
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